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Introduction

Prochloraz is an imidazole fungicide widely used in the cultivation of mushrooms to control

fungal diseases.[1][2][3] Monitoring its residue levels is crucial to ensure consumer safety and

compliance with regulatory limits. The QuEChERS (Quick, Easy, Cheap, Effective, Rugged,

and Safe) method has emerged as a streamlined and efficient sample preparation technique

for the extraction of pesticide residues from various food matrices, including mushrooms.[4][5]

This application note provides a detailed protocol for the extraction of prochloraz from

mushroom samples using a modified QuEChERS method, followed by analysis.

Principle

The QuEChERS method involves a two-step process: an initial extraction and partitioning step

followed by a dispersive solid-phase extraction (dSPE) cleanup.[6][7] First, the homogenized

mushroom sample is extracted with acetonitrile. The addition of salts creates a phase

separation, partitioning the prochloraz into the acetonitrile layer. Subsequently, an aliquot of

the extract is subjected to dSPE cleanup using a combination of sorbents to remove interfering

matrix components such as pigments, lipids, and sugars before instrumental analysis.[6]
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The following table summarizes the performance data for the QuEChERS method for

prochloraz extraction in mushrooms as reported in various studies.

Analytical
Method

Spiking
Level
(mg/kg)

Recovery
Rate (%)

Limit of
Detection
(LOD)
(mg/kg)

Limit of
Quantificati
on (LOQ)
(mg/kg)

Reference

HPLC-UV Not Specified 97–99 0.01 0.05 [1][2][3][8]

GC-ECD 0.250 100.6 ± 1.6 0.0159 0.0529 [4]

GC-ECD 1.000 105.6 ± 3.9 0.0159 0.0529 [4]

Experimental Protocols
1. Materials and Reagents

Sample: Fresh or cultivated mushrooms (e.g., Agaricus bisporus)

Solvent: Acetonitrile (HPLC grade)

Reagents: 5% (v/v) Formic acid in acetonitrile

QuEChERS Extraction Salts (EN 15662): 4 g Magnesium Sulfate (anhydrous), 1 g Sodium

Chloride, 1 g Trisodium Citrate Dihydrate, 0.5 g Disodium Citrate Sesquihydrate.

QuEChERS dSPE Cleanup Tube: 150 mg Primary Secondary Amine (PSA), 900 mg

Magnesium Sulfate (anhydrous) in a 15 mL centrifuge tube.

Equipment: High-speed homogenizer, 50 mL and 15 mL centrifuge tubes, centrifuge, vortex

mixer, analytical balance.

2. Sample Preparation

Homogenize a representative portion of the mushroom sample using a high-speed blender

or food processor to achieve a uniform pulp.

3. Extraction Procedure (Modified EN 15662)
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Weigh 10 g of the homogenized mushroom pulp into a 50 mL centrifuge tube.[1][3]

Add 10 mL of acetonitrile to the tube.[1][3]

Cap the tube and shake vigorously for 1 minute.[1][3]

Add the QuEChERS EN 15662 extraction salt mixture to the tube.[1][2][3]

Immediately cap and shake vigorously for 1 minute.[1][3]

Centrifuge the tube at 3,000 rpm for 5 minutes.[1][2][3]

4. Dispersive Solid-Phase Extraction (dSPE) Cleanup

Transfer 6 mL of the supernatant (acetonitrile layer) into a 15 mL dSPE cleanup tube

containing PSA and anhydrous magnesium sulfate.[1][2][3]

Cap the tube and shake vigorously for 30 seconds.[1][3]

Centrifuge at 3,000 rpm for 5 minutes.[1][2][3]

Take a 3 mL aliquot of the cleaned supernatant and add 30 µL of 5% v/v formic acid in

acetonitrile.[2]

The sample is now ready for instrumental analysis (e.g., HPLC-UV or LC-MS/MS).

Visualizations

Sample Preparation Extraction dSPE Cleanup Analysis

Mushroom Sample Homogenize to Pulp Weigh 10g Pulp Add 10mL Acetonitrile
Shake for 1 min

Add EN 15662 Salts
Shake for 1 min

Centrifuge
(3000 rpm, 5 min) Transfer 6mL Supernatant Add to dSPE Tube

(PSA + MgSO4) Shake for 30s Centrifuge
(3000 rpm, 5 min) Acidify Supernatant Instrumental Analysis

(HPLC-UV, LC-MS/MS, etc.)
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Caption: Workflow for Prochloraz Extraction from Mushrooms using QuEChERS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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